Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate

• IUPAC Name: methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate
• InChI: InChI=1S/C17H14FNO3/c1-22-17(21)13-5-6-15-11(9-13)7-8-19(15)16(20)12-3-2-4-14(18)10-12/h2-6,9-10H,7-8H2,1H3
• InChI Key: MYKIMTCZACLKTM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H14FNO3
• Molecular Weight: 299.30 g/mol

Description

Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate, also known as JWH-018, is a synthetic cannabinoid that is structurally similar to delta-9-tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. JWH-018 was first synthesized in 1995 by John W. Huffman and his team at Clemson University.

Mechanism of Action

Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate acts as a partial agonist at the cannabinoid receptor CB1, which is primarily located in the brain and is responsible for the psychoactive effects of THC. By binding to CB1, Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate can modulate neurotransmitter release and alter neuronal activity.
Biochemical and Physiological Effects:
Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has been shown to produce a range of effects in animal and cell-based models, including increased locomotor activity, decreased pain sensitivity, and altered anxiety-like behavior. Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate in lab experiments is its high potency and selectivity for CB1, which allows for precise modulation of the endocannabinoid system. However, Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has been shown to have a high affinity for the CB2 receptor, which is primarily located in immune cells and is involved in immune function. This off-target binding can complicate interpretation of results and limit the usefulness of Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate as a research tool.

Future Directions

Future research on Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate could focus on developing more selective synthetic cannabinoids that target specific aspects of the endocannabinoid system. Additionally, studies could investigate the potential therapeutic applications of Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate and other synthetic cannabinoids, such as in the treatment of pain, anxiety, and inflammation. Finally, further research is needed to fully understand the long-term effects of synthetic cannabinoids on the brain and behavior.

Synthesis Methods

Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate can be synthesized through a multi-step process involving the reaction of 2,3-dihydroindole with 3-fluorobenzoyl chloride and methyl chloroformate. The resulting product can then be purified through column chromatography.

Scientific Research Applications

Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has been used as a research tool to study the endocannabinoid system, which is involved in a variety of physiological processes such as pain, appetite, and mood regulation. Methyl 1-(3-fluorobenzoyl)-2,3-dihydroindole-5-carboxylate has also been used to investigate the effects of synthetic cannabinoids on the brain and behavior.